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Compound of Interest

Compound Name: 6-Chloro-5-nitropicolinic acid

Cat. No.: B1349207

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 6-Chloro-5-nitropicolinic acid (CAS No. 353277-27-7). The following procedural
guidance is designed to ensure a safe laboratory environment and proper management of this
chemical from acquisition to disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Chloro-5-nitropicolinic acid is a solid substance that poses several health risks. Adherence
to the following PPE guidelines is mandatory to minimize exposure and ensure personal safety.

Hazard Summary:
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Hazard Statement GHS Classification = Pictogram Signal Word
H302: Harmful if Acute Toxicity, Oral )
GHSO07 Warning
swallowed (Cat. 4)
H315: Causes skin ) o ]
S Skin Irritation (Cat. 2) GHSO07 Warning
irritation
H319: Causes serious o ]
o Eye Irritation (Cat. 2A)  GHS07 Warning
eye irritation
H335: May cause STOT - Single ]
) L GHSO07 Warning
respiratory irritation Exposure (Cat. 3)
Mandatory Personal Protective Equipment (PPE):
Protection Type Specification Rationale

Chemical safety goggles
meeting EN166 or OSHA 29

Protects against dust particles

Eye/Face CFR 1910.133 standards. A and splashes that can cause
face shield should be worn if serious eye irritation.
there is a risk of splashing.[1]
Chemical-resistant gloves
Hand (e.g., nitrile, neoprene). Prevents skin contact which
an
Inspect gloves for integrity can lead to irritation.[1][2]
before each use.
A standard laboratory coat. For
Bod tasks with a higher risk of Protects skin and personal
ody

splashes, an acid-resistant

apron is recommended.

clothing from contamination.

Respiratory

Use in a well-ventilated area. If
dust is generated, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.[1]

Minimizes the inhalation of
dust which can cause

respiratory tract irritation.
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Detailed Operational and Handling Protocols

Proper handling and storage are crucial to maintaining the stability of 6-Chloro-5-
nitropicolinic acid and ensuring a safe working environment.

Experimental Workflow:
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Figure 1. Standard workflow for handling 6-Chloro-5-nitropicolinic acid.
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

o Keep in an inert atmosphere, with a recommended storage temperature of 2-8°C.[4]

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust.[5]

Wash hands and face thoroughly after handling.[2]

Ensure that eyewash stations and safety showers are close to the workstation location.[1][5]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Move the victim to fresh air and keep at restin a
position comfortable for breathing. If the person
feels unwell, call a POISON CENTER or doctor.

[1]3]

Inhalation

Take off immediately all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact L .
water. If skin irritation occurs, get medical

advice.[1][6]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o o )

do. Continue rinsing. If eye irritation persists, get

medical advice.[1][2][3]

) Rinse mouth. Call a POISON CENTER or
Ingestion ]
doctor if you feel unwell.[1]
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Disposal Plan

All waste materials must be handled and disposed of in accordance with local, state, and
federal regulations.

Waste Management Protocol:

o Segregation: Collect waste 6-Chloro-5-nitropicolinic acid and any contaminated materials
(e.q., gloves, paper towels) in a dedicated, clearly labeled, and sealed container.

o Labeling: The waste container must be labeled with the chemical name and associated
hazards.

» Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][3]
Do not empty into drains.[6] Contaminated clothing should be washed before reuse.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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